Etoricoxib D4
Etoricoxib D4
A selective COX-2 inhibitor
Brand Name:
Vulcanchem
CAS No.:
1131345-14-6
VCID:
VC0196410
InChI:
InChI=1S/C18H15ClN2O2S/c1-12-3-4-14(10-20-12)18-17(9-15(19)11-21-18)13-5-7-16(8-6-13)24(2,22)23/h3-11H,1-2H3/i5D,6D,7D,8D
SMILES:
CC1=NC=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C
Molecular Formula:
C18H11D4ClN2O2S
Molecular Weight:
362.87
Etoricoxib D4
CAS No.: 1131345-14-6
Labelled Products
VCID: VC0196410
Molecular Formula: C18H11D4ClN2O2S
Molecular Weight: 362.87
Purity: 0.98
| CAS No. | 1131345-14-6 |
|---|---|
| Product Name | Etoricoxib D4 |
| Molecular Formula | C18H11D4ClN2O2S |
| Molecular Weight | 362.87 |
| IUPAC Name | 5-chloro-2-(6-methylpyridin-3-yl)-3-(2,3,5,6-tetradeuterio-4-methylsulfonylphenyl)pyridine |
| Standard InChI | InChI=1S/C18H15ClN2O2S/c1-12-3-4-14(10-20-12)18-17(9-15(19)11-21-18)13-5-7-16(8-6-13)24(2,22)23/h3-11H,1-2H3/i5D,6D,7D,8D |
| SMILES | CC1=NC=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C |
| Appearance | Light yellow to yellow Solid |
| Description | A selective COX-2 inhibitor |
| Purity | 0.98 |
| Quality Standard | In-house |
| Quantity | Grams-Kilos |
| Related CAS | 202409-33-4 (unlabelled) |
| Solubility | 10 mM in DMSO |
| Synonyms | Arcoxia D4; MK-663 D4; MK-0663 D4 |
| Tag | Etoricoxib |
| PubChem Compound | 25224662 |
| Last Modified | Dec 05 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume